![molecular formula C19H26N2O3S B5636935 [4-(methylthio)phenyl][4-(pyrrolidin-1-ylcarbonyl)piperidin-1-yl]acetic acid](/img/structure/B5636935.png)
[4-(methylthio)phenyl][4-(pyrrolidin-1-ylcarbonyl)piperidin-1-yl]acetic acid
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Description
This compound involves a combination of functional groups, including a methylthio group attached to a phenyl ring and a piperidinyl ring linked through a pyrrolidin-1-ylcarbonyl unit to an acetic acid moiety. This structure suggests potential for significant biological activity and chemical reactivity due to the presence of both heterocyclic and sulfur-containing components.
Synthesis Analysis
The synthesis of complex molecules involving piperidine and pyrrolidine rings typically relies on multi-step organic reactions. These processes may include nucleophilic substitution reactions, condensations, and ring-closure strategies to form the heterocyclic components. The exact synthetic route for this compound is not detailed in available literature, but similar compounds have been synthesized through methods involving conjugate additions, acylation, and intramolecular cyclization (Stark et al., 2013).
Molecular Structure Analysis
Molecular structure analysis often involves techniques such as X-ray crystallography, NMR spectroscopy, and computational modeling. These methods help elucidate the arrangement of atoms within the molecule and the conformational preferences of the molecular framework. The structure of similar compounds shows that the spatial arrangement of the functional groups significantly influences the molecule's chemical reactivity and physical properties (Datta et al., 2015).
Future Directions
The future directions in the study of this compound would depend on its biological activity and potential therapeutic uses. Pyrrolidine and piperidine derivatives are areas of active research in medicinal chemistry, and new compounds with these structures are continually being developed and studied .
properties
IUPAC Name |
2-(4-methylsulfanylphenyl)-2-[4-(pyrrolidine-1-carbonyl)piperidin-1-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N2O3S/c1-25-16-6-4-14(5-7-16)17(19(23)24)20-12-8-15(9-13-20)18(22)21-10-2-3-11-21/h4-7,15,17H,2-3,8-13H2,1H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNXXZNSDKKWEJC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)C(C(=O)O)N2CCC(CC2)C(=O)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(Methylthio)phenyl][4-(pyrrolidin-1-ylcarbonyl)piperidin-1-yl]acetic acid |
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